N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide
Overview
Description
N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide, also known as FTM, is a chemical compound that has been extensively studied for its potential use in scientific research. FTM has been shown to have various biochemical and physiological effects, making it a valuable tool for studying biological systems.
Mechanism of Action
The mechanism of action of N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide is not fully understood, but it is believed to interact with specific proteins and enzymes in biological systems. This interaction can lead to changes in enzyme activity or protein function, which can be studied using various biochemical and biophysical techniques.
Biochemical and Physiological Effects:
N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide has been shown to have various biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of protein function. It has also been shown to have fluorescent properties, which can be used for imaging biological systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide in lab experiments is its ability to selectively interact with specific proteins and enzymes. This makes it a valuable tool for studying biological systems at a molecular level. However, N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide also has limitations, including its potential toxicity and the need for specific conditions for its use.
Future Directions
There are numerous future directions for the use of N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide in scientific research. One potential area of study is the development of new fluorescent probes based on N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide, which can be used for imaging biological systems. Another area of research is the identification of new protein targets for N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide, which can lead to the development of new drugs and therapies. Additionally, the use of N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide in combination with other compounds and techniques can lead to new insights into the mechanisms of biological systems.
Synthesis Methods
N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide can be synthesized using a variety of methods, including the reaction of furfurylamine with 3,5-dimethylbenzoyl chloride in the presence of a base. Other methods involve the use of different starting materials and reaction conditions.
Scientific Research Applications
N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide has been used in a variety of scientific research applications, including the study of enzyme kinetics and protein-ligand interactions. It has also been used as a fluorescent probe for imaging biological systems.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2/c1-11-7-12(2)9-13(8-11)15(17)16(3)10-14-5-4-6-18-14/h4-9H,10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIHGWSCTPGOGJO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)N(C)CC2=CC=CO2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-N,3,5-trimethylbenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-ethyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-1-phenylpyrazole-4-carboxamide](/img/structure/B7513404.png)
![N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-1-phenyltriazole-4-carboxamide](/img/structure/B7513446.png)
![2-(2,3-Dihydroindol-1-ylmethyl)-6-methylpyrido[1,2-a]pyrimidin-4-one](/img/structure/B7513456.png)
![N-(cyclopropylmethyl)-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide](/img/structure/B7513464.png)
